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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of calcium picrate. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and mitigate the significant risks associated
with this high-hazard material.

Calcium picrate, a salt of picric acid, is a highly sensitive explosive. It can be formed when
picric acid comes into contact with calcium-containing materials like concrete or plaster[1][2][3]
[4][5]. Like its parent compound, dry calcium picrate is extremely sensitive to shock, friction,
and heat, and its salts are often more sensitive than picric acid itself[3][5][6]. Therefore, all
handling must be performed with the utmost care and preparation.

Health Hazard Information

Calcium picrate is toxic by all routes of entry, including inhalation, ingestion, and skin
absorption[2][4]. It is corrosive to the skin and eyes and can cause severe, permanent injury[1]
[3]. As a skin sensitizer, contact can lead to allergic reactions[1][4]. Systemic poisoning may
cause a range of symptoms from headaches and nausea to severe liver and kidney damage[4]

[6].
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Exposure Parameter Limit Source

Time Weighted Average (TWA) 0.1 mg/m3 (over an 8-hour
o ) ) WorkSafe BC[3]
for Picric Acid work period)

Acute Toxicit 1-2 grams ingested can cause ACGIH TLV documentation
cute Toxici
g severe poisoning (2001)[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling calcium picrate or its solutions. All
work with pure or concentrated forms must be conducted within a certified chemical fume
hood[1][3][4].

Protection Type Specification Reason

o Provides chemical resistance.
Nitrile, neoprene, or butyl
_ o Latex gloves are not
Hand Protection gloves. Double-gloving is

effective[4][6]. Double-gloving
recommended.[3][4][6]

adds a layer of safety.

) ANSI-approved chemical Protects against splashes and
Eye Protection . .
splash goggles.[3][4] potential explosions.

] Required when there is a
) Face shield worn over safety o ] )
Face Protection significant risk of explosion or
goggles.[7] .
splashing.

Fully buttoned laboratory coat, ) )
Prevents skin contact with the

Body Protection long pants, and closed-toed )
chemical.
shoes.[3][4][5]
- ) Chemical-resistant/rubber Offers an extra layer of
Additional Body Protection ] ) ]
apron.[3][4] protection against spills.
) ) Work must be performed in a Prevents inhalation of toxic
Respiratory Protection _
chemical fume hood.[3][4] dust or vapors.

Operational Protocols
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Safe Handling and Usage Protocol

e Pre-Handling Inspection: Before handling, visually inspect the container for any signs of
dryness or crystallization around the cap or in the container. If crystals are observed, DO
NOT touch or attempt to open the container[1][2][4]. Secure the area and contact your
institution's Environmental Health and Safety (EHS) office immediately.

e Work Area Preparation:

o Ensure all work is performed in a certified chemical fume hood located near a safety
shower and eyewash station[3][4].

o Cover the work surface with plastic-backed absorbent pads to contain any potential
spills[3][4].

o Remove all metals, metal-containing spatulas, and incompatible substances from the work
area. Calcium picrate can form extremely shock-sensitive salts with metals[3][4]. Use
non-sparking tools.

e Dispensing:
o Never work alone when handling calcium picrate[1][5].
o Use non-metal (e.g., ceramic or plastic) spatulas for transferring the solid material[1][3][4].
o Keep the material moist. If there is any sign of drying, do not handle it.

¢ Post-Handling Procedure:

[¢]

Before resealing the container, carefully clean the neck, cap, and threads with a cloth
dampened with deionized water[1][3][4].

[¢]

Seal the cap securely and wrap with Parafilm to prevent drying[3][4].

o

Label the container with the date it was received and the date it was opened[3][8].

[e]

Dispose of the dampened cleaning cloth as hazardous waste[3][4].
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Storage Plan

Primary and Secondary Containment: Store calcium picrate in its original container,
ensuring it remains moist. Place this primary container inside an unbreakable secondary
container, such as one made of polyethylene[1][8].

Location: Store in a cool, dry, well-ventilated area away from direct sunlight, heat sources,
and incompatible materials[1]. The storage area should be a designated, fire-resistant
cabinet[5].

Inventory Management: Only purchase and store the minimum quantity of picric acid or its
salts necessary for your work. An inventory log should be maintained to track usage and
inspection dates[5].

Regular Inspection: Containers must be inspected regularly (at least every 6 months) to
ensure the contents remain adequately wetted (with at least 10% water)[1][5]. Rehydrate
with deionized water if necessary and document the inspection on the container's label[5].

Emergency and Disposal Plans
Spill Response Protocol

o Small Spill (inside a chemical fume hood):

[e]

Alert personnel in the immediate area.

o CRITICAL: Do not allow the spilled material to dry. Immediately dampen the spill with
water[3].

o Use a wet spill response pad or pillow to absorb the material[5].

o Place the used absorbent pads into a compatible plastic or glass container, add more
water to ensure it stays wet, and label it as "Picric Acid Waste"[3][5].

o Thoroughly decontaminate the spill site with water.

o Large Spill (or any spill outside a fume hood):

o Evacuate the area immediately[4].
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o Alert coworkers and restrict access to the area[4].
o Eliminate all ignition sources.

o Contact your institution's EHS or emergency response team immediately[4][8].

First Aid Measures

Exposure Route Immediate Action

Immediately flush eyes at an eyewash station

with lukewarm, gently flowing water for at least
Eye Contact 20-30 minutes, holding the eyelids open. Call for

emergency medical assistance while flushing

continues.[1][5]

Immediately rinse the affected area thoroughly
) with large amounts of water. Remove
Skin Contact ) ) ] o
contaminated clothing. Seek medical attention if

irritation or an allergic reaction develops.[5]

Inhalation Move the victim to fresh air immediately.[1][5]

If the person is conscious, have them rinse their
Ingestion mouth and drink two glasses of water at most.

Call a poison center or physician immediately.

Disposal Plan

o Waste Collection: All calcium picrate and picrate-contaminated materials are considered
hazardous waste. This includes empty containers, used absorbent pads, and contaminated
wipes[3][8].

o Containerization: Collect all waste in clearly labeled, chemically compatible plastic or glass
containers. Ensure solid waste is kept wet by adding water to the container[3][5].

» Prohibition on Drain Disposal: NEVER dispose of calcium picrate or related waste down the
sink. It can react with metal plumbing to form highly explosive metal picrates|[83].
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o Waste Pickup: Contact your institution's EHS office for proper disposal procedures and to
schedule a hazardous waste pickupl[5].

Logical Workflow Diagram

The following diagram outlines the decision-making process upon discovering a container of
picric acid or its salts, such as calcium picrate.
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Found Container of Picrate

Visually Inspect Container
(Without Moving It)

Are Crystals or Dryness
Visible?

Is Container Integrity Good
(No Cracks, Secure Cap)?

Proceed with Caution:
- Check Expiration Date
- Ensure Contents are Wet

Container is Damaged
or Cap is Stuck

If Old or Unneeded, If Needed for Work, DO NOT TOUCH
Arrange for Hazardous Waste Disposal Follow Safe Handling Protocol Secure Area & Restrict Access

Contact EHS / Bomb Squad
Immediately

Click to download full resolution via product page

Caption: Workflow for assessing a found container of picrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Calcium Picrate]. BenchChem, [2025]. [Online PDF]. Available at:
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calcium-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b104147?utm_src=pdf-custom-synthesis
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-019_v.2.0_picricacidguidelines_0.pdf
https://tc.canada.ca/en/dangerous-goods/canutec/articles/picric-acid-picrate-salts
https://riskmanagement.sites.olt.ubc.ca/files/2022/06/CHEM-SWP-010-Working-Safely-with-Picric-Acid.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/05/SWP_Working_Safely_With_Picric-acid.pdf
https://www.uthsc.edu/research/safety/documents/sop-picric-acid.pdf
https://inside.mines.edu/UserFiles/File/EHS/Guidelines/Safe%20Handling%20of%20Picric%20Acid.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://research.wayne.edu/oehs/chemical/factsheet_picric_acid.docx
https://www.benchchem.com/product/b104147#personal-protective-equipment-for-handling-calcium-picrate
https://www.benchchem.com/product/b104147#personal-protective-equipment-for-handling-calcium-picrate
https://www.benchchem.com/product/b104147#personal-protective-equipment-for-handling-calcium-picrate
https://www.benchchem.com/product/b104147#personal-protective-equipment-for-handling-calcium-picrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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